4-benzylphenyl 3-methyl-4-nitrobenzoate

• IUPAC Name: (4-benzylphenyl) 3-methyl-4-nitrobenzoate
• InChI: InChI=1S/C21H17NO4/c1-15-13-18(9-12-20(15)22(24)25)21(23)26-19-10-7-17(8-11-19)14-16-5-3-2-4-6-16/h2-13H,14H2,1H3
• InChI Key: APJFEJSBAGIMSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)OC2=CC=C(C=C2)CC3=CC=CC=C3)[N+](=O)[O-]
• Molecular Formula: C21H17NO4
• Molecular Weight: 347.4 g/mol

Description

4-benzylphenyl 3-methyl-4-nitrobenzoate is a chemical compound that belongs to the class of nitrobenzoate esters. It has been extensively studied for its potential applications in scientific research, particularly in the field of medicinal chemistry.

Scientific Research Applications

4-benzylphenyl 3-methyl-4-nitrobenzoate has been investigated for its potential applications in medicinal chemistry, particularly as a scaffold for the design of novel drugs. It has been shown to exhibit potent anti-inflammatory and analgesic activities in animal models. Additionally, it has been reported to have antitumor, antifungal, and antibacterial activities.

Mechanism of Action

The mechanism of action of 4-benzylphenyl 3-methyl-4-nitrobenzoate is not fully understood. However, it is believed to exert its pharmacological effects through the inhibition of cyclooxygenase (COX) enzymes, which are involved in the synthesis of prostaglandins and other inflammatory mediators. It may also act on other molecular targets such as ion channels and receptors.
Biochemical and Physiological Effects
4-benzylphenyl 3-methyl-4-nitrobenzoate has been shown to modulate various biochemical and physiological processes in animal models. It has been reported to reduce the production of inflammatory cytokines and chemokines, as well as the infiltration of immune cells into inflamed tissues. It may also affect the levels of neurotransmitters and modulate pain perception.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-benzylphenyl 3-methyl-4-nitrobenzoate is its versatility as a scaffold for the design of novel drugs. It can be modified at various positions to generate analogs with improved pharmacological properties. Additionally, it is relatively easy to synthesize and purify, making it a cost-effective option for laboratory experiments.
However, there are also some limitations to the use of 4-benzylphenyl 3-methyl-4-nitrobenzoate in lab experiments. It may exhibit cytotoxicity at high concentrations, which can limit its use in cell-based assays. Additionally, its pharmacological effects may vary depending on the animal model used, which can complicate the interpretation of results.

Future Directions

There are several future directions for the research on 4-benzylphenyl 3-methyl-4-nitrobenzoate. One area of interest is the development of analogs with improved pharmacological properties, such as increased potency and selectivity. Another direction is the investigation of its potential as a therapeutic agent for various diseases, such as cancer and infectious diseases. Additionally, the elucidation of its molecular targets and mechanism of action may provide insights into the development of new drugs with similar pharmacological effects.
Conclusion
4-benzylphenyl 3-methyl-4-nitrobenzoate is a versatile chemical compound with potential applications in medicinal chemistry. Its synthesis method has been optimized to achieve high yields and purity, and it has been extensively studied for its pharmacological effects. Although there are some limitations to its use in lab experiments, it remains a valuable tool for the design and development of novel drugs. Future research directions include the development of analogs with improved pharmacological properties, investigation of its potential as a therapeutic agent, and elucidation of its mechanism of action.

Synthesis Methods

The synthesis of 4-benzylphenyl 3-methyl-4-nitrobenzoate involves the reaction of benzyl phenyl ketone with methyl nitrobenzoate in the presence of a catalyst such as sodium ethoxide. The reaction proceeds through the formation of an intermediate, which undergoes a nucleophilic substitution reaction to yield the final product. The synthesis method has been optimized to achieve high yields and purity of the product.